5-chloro-N-(1-methyl-1H-indazol-5-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

• IUPAC Name: 5-chloro-N-(1-methylindazol-5-yl)-6-(oxan-4-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C19H19ClN4O3/c1-24-17-3-2-14(8-12(17)11-22-24)23-18(25)13-9-16(20)19(21-10-13)27-15-4-6-26-7-5-15/h2-3,8-11,15H,4-7H2,1H3,(H,23,25)
• InChI Key: HFEGPEYINLIUIQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NC(=O)C3=CC(=C(N=C3)OC4CCOCC4)Cl)C=N1
• Molecular Formula: C19H19ClN4O3
• Molecular Weight: 386.8 g/mol

Description

5-chloro-N-(1-methyl-1H-indazol-5-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide is a useful research compound. Its molecular formula is C19H19ClN4O3 and its molecular weight is 386.84. The purity is usually 95%.
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Scientific Research Applications

Scientific research often involves the synthesis and modification of chemical compounds for various applications, including the development of new pharmaceuticals, materials science, and the study of biological processes. Compounds similar in structure to "5-chloro-N-(1-methyl-1H-indazol-5-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide" could be involved in such areas of research, particularly in the development of new therapeutic agents due to their potential bioactive properties.

For instance, research on similar compounds has explored their synthesis, structural characterization, and potential biological activities. Studies have investigated the synthesis of related indazole and pyrazole derivatives, examining their potential as antimicrobial, antioxidant, and anticancer agents (Kenchappa et al., 2017; Shang et al., 2019). These studies highlight the ongoing interest in developing novel compounds with enhanced biological activities through chemical synthesis and modification.